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Compound of Interest

Compound Name: 3,6-Dimethyl-2-pyridinamine

Cat. No.: B1296886 Get Quote

Abstract: 3,6-Dimethyl-2-pyridinamine is a pivotal chemical intermediate with significant

applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structural

features, comprising a pyridine ring substituted with two methyl groups and an amino group,

render it a valuable building block for the construction of more complex molecular architectures.

This technical guide provides a comprehensive overview of its physicochemical properties,

spectroscopic data, synthesis protocols, and its role as a precursor in various chemical

transformations. The information presented herein is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
The fundamental physical and chemical characteristics of 3,6-Dimethyl-2-pyridinamine are

summarized in the table below. These properties are essential for its handling, storage, and

application in synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₇H₁₀N₂ [1][2]

Molecular Weight 122.17 g/mol [1][2]

CAS Number 823-61-0 [1][3]

Appearance Solid [4]

Purity 97% [4]

Storage Temperature 2-8°C [4]

InChI

InChI=1S/C7H10N2/c1-5-3-4-

6(2)9-7(5)8/h3-4H,1-2H3,

(H2,8,9)

[1][4]

InChIKey
HWMKUXXLKIOVQZ-

UHFFFAOYSA-N
[1][4]

SMILES Nc1nc(ccc1C)C [1]

Spectroscopic Data
The structural elucidation of 3,6-Dimethyl-2-pyridinamine and its derivatives relies heavily on

spectroscopic techniques. The following table outlines the key mass spectrometry data for this

compound. While detailed experimental NMR and IR spectra are not readily available in the

public domain, typical chemical shifts and absorption bands can be predicted based on its

structure and data from analogous compounds.

Spectroscopic Data Value Source(s)

Mass Spectrum (GC-MS)
The full spectrum is available

in spectral databases.
[1]

Exact Mass 122.084398 g/mol [1]
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The synthesis of 2-aminopyridines can be achieved through various methods, with the

Chichibabin reaction being a classic example. This reaction involves the amination of pyridine

with sodium amide. For substituted pyridines like 3,6-dimethylpyridine, this reaction would

introduce an amino group at the 2-position.

Experimental Protocol: Chichibabin Reaction
(Generalized)
A generalized protocol for the synthesis of a 2-aminopyridine derivative via the Chichibabin

reaction is as follows:

Reaction Setup: A solution of the corresponding substituted pyridine is prepared in an inert

solvent (e.g., toluene, xylene) in a flask equipped with a reflux condenser and a mechanical

stirrer.

Addition of Sodium Amide: Sodium amide is added portion-wise to the pyridine solution at an

elevated temperature.

Reaction: The reaction mixture is heated under reflux for several hours to facilitate the

amination process. The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC).

Quenching: After the reaction is complete, the mixture is cooled, and the excess sodium

amide is carefully quenched by the slow addition of water.

Extraction: The product is extracted from the aqueous layer using a suitable organic solvent.

Purification: The organic extracts are combined, dried over an anhydrous salt (e.g., sodium

sulfate), and the solvent is removed under reduced pressure. The crude product is then

purified by a suitable method, such as crystallization or column chromatography, to yield the

pure 2-aminopyridine derivative.

A patent describes a process for the preparation of 2-amino-alkylpyridines from

diaminotoluenes in the presence of ammonia and a catalyst, which resulted in a mixture

containing 2-amino-3,6-dimethylpyridine.[5]
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Synthesis of 3,6-Dimethyl-2-pyridinamine
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Caption: Synthesis of 3,6-Dimethyl-2-pyridinamine.

Applications as a Chemical Intermediate
3,6-Dimethyl-2-pyridinamine serves as a versatile intermediate in the synthesis of a variety of

target molecules, particularly in the pharmaceutical and agrochemical industries. The amino

group can be readily functionalized, and the pyridine ring can participate in various coupling

reactions.

For instance, the amino group can be acylated, alkylated, or used to form heterocyclic rings.

One common application of 2-aminopyridines is in the synthesis of kinase inhibitors, where the

aminopyridine scaffold often serves as a key pharmacophore that interacts with the hinge

region of the kinase.
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Role as a Chemical Intermediate
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Caption: 3,6-Dimethyl-2-pyridinamine in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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